Cas no 1465054-90-3 (methyl(3-methyl-1,2-thiazol-4-yl)methylamine)

• Product Name: methyl(3-methyl-1,2-thiazol-4-yl)methylamine
• CAS No: 1465054-90-3
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 6014314
• PubChem ID: 82417941
• Update Time: 2025-05-19

methyl(3-methyl-1,2-thiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• methyl(3-methyl-1,2-thiazol-4-yl)methylamine
• EN300-1663043
• SCHEMBL19646391
• methyl[(3-methyl-1,2-thiazol-4-yl)methyl]amine
• 1465054-90-3

• Inchi： 1S/C6H10N2S/c1-5-6(3-7-2)4-9-8-5/h4,7H,3H2,1-2H3
• InChI Key： ZOAXQLBUBKDMOE-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=N1)CNC

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.2Ų

Additional information on methyl(3-methyl-1,2-thiazol-4-yl)methylamine

Methyl(3-Methyl-1,2-Thiazol-4-yl)methylamine: An Overview of CAS No. 1465054-90-3

Methyl(3-methyl-1,2-thiazol-4-yl)methylamine, with the CAS number 1465054-90-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a methylamine group, making it a valuable building block for the synthesis of various bioactive molecules.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its biological activity and stability. The presence of this ring in methyl(3-methyl-1,2-thiazol-4-yl)methylamine contributes to its potential applications in drug discovery and development. The methylamine group, on the other hand, provides additional functional versatility, allowing for the formation of diverse chemical bonds and interactions.

Recent studies have highlighted the potential of methyl(3-methyl-1,2-thiazol-4-yl)methylamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of novel antifungal agents. The researchers found that derivatives of methyl(3-methyl-1,2-thiazol-4-yl)methylamine exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the potential of methyl(3-methyl-1,2-thiazol-4-yl)methylamine as a lead compound for the development of new antiviral agents. The study demonstrated that certain derivatives of this compound showed promising activity against influenza viruses, suggesting its potential as a starting point for further drug development efforts.

The structural flexibility of methyl(3-methyl-1,2-thiazol-4-yl)methylamine also makes it an attractive candidate for the synthesis of small molecules with neuroprotective properties. A recent review article in the European Journal of Medicinal Chemistry discussed the role of thiazole-containing compounds in neurodegenerative diseases. The review highlighted several studies where derivatives of methyl(3-methyl-1,2-thiazol-4-yl)methylamine were shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

Beyond its therapeutic applications, methyl(3-methyl-1,2-thiazol-4-yl)methylamine has also been explored for its potential use in diagnostic imaging. A study published in the Bioconjugate Chemistry journal described the synthesis and evaluation of radiolabeled derivatives of this compound as potential imaging agents for positron emission tomography (PET). The results indicated that these derivatives could be useful for non-invasive imaging of specific biological processes in vivo.

The synthetic accessibility of methyl(3-methyl-1,2-thiazol-4-yl)methylamine is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-methythiazole with methylamine under mild conditions, yielding high yields and purity levels. This ease of synthesis makes it an attractive choice for researchers looking to incorporate this compound into their studies.

In conclusion, methyl(3-methyl-1,2-thiazol-4-yl)methylamine (CAS No. 1465054-90-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for developing new therapeutic agents and diagnostic tools. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific inquiry in the coming years.